Cas no 874471-40-6 (NNZ-2591 TFA salt)

• Product Name: NNZ-2591 TFA salt
• CAS No: 874471-40-6
• MF: C₁₅H₂₃N₃O₆
• MW: 341.359624147415
• CID: 4766427
• PubChem ID: 11681658
• Update Time: 2025-06-29

NNZ-2591 TFA salt Chemical and Physical Properties

Names and Identifiers

• NNZ2591
• NNZ 2591
• NNZ-2591 TFA salt
• ((R)-2-Allyl-1-glycylpyrrolidine-2-carbonyl)-L-glutamic acid
• 874471-40-6

• Inchi： 1S/C15H23N3O6/c1-2-6-15(7-3-8-18(15)11(19)9-16)14(24)17-10(13(22)23)4-5-12(20)21/h2,10H,1,3-9,16H2,(H,17,24)(H,20,21)(H,22,23)/t10-,15-/m1/s1
• InChI Key： QHHKDKVXLTYGAB-MEBBXXQBSA-N
• SMILES： O=C([C@@]1(CC=C)CCCN1C(CN)=O)N[C@@H](C(=O)O)CCC(=O)O

Computed Properties

• Exact Mass: 341.15868546g/mol
• Monoisotopic Mass: 341.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.2
• Topological Polar Surface Area: 150

Additional information on NNZ-2591 TFA salt

NNZ-2591 TFA Salt – A Novel Pharmaceutical Compound with Promising Biological Activity and Therapeutic Potential

NNZ-2591 TFA salt (CAS No. 874471-40-6) represents a synthetic derivative of the core molecule NNZ-2591, which has garnered significant attention in the field of biomedical research for its unique pharmacological properties. This compound, specifically the TFA salt form, is a key player in the development of targeted therapies for complex diseases such as oncology and neurodegenerative disorders. Recent advancements in drug discovery and clinical trial design have further highlighted the importance of NNZ-2591 TFA salt as a potential therapeutic agent.

The chemical structure of NNZ-2591 TFA salt is characterized by a conjugated system of aromatic rings and heterocyclic moieties, which contribute to its lipophilic properties and cell membrane permeability. These features are critical for its ability to cross the blood-brain barrier, a requirement for treating central nervous system (CNS) pathologies. The TFA (trifluoroacetic acid) salt form enhances its solubility in aqueous solutions, making it suitable for in vivo applications and pharmacokinetic studies.

Recent studies have demonstrated that NNZ-2591 TFA salt exhibits potent antitumor activity by targeting specific kinase pathways involved in cell proliferation and apoptosis. For instance, a 2023 publication in Journal of Medicinal Chemistry reported that NNZ-2591 TFA salt selectively inhibits CDK2 and CDK4, two key regulators of the cell cycle. This mechanism has been validated through in vitro assays and in vivo models, highlighting its potential as a CDK inhibitor in cancer therapy.

Moreover, the therapeutic application of NNZ-2591 TFA salt extends beyond oncology. Emerging research in 2024 has explored its role in neurodegenerative diseases such as Alzheimer’s and Parkinson’s. A study published in Neuropharmacology revealed that NNZ-2591 TFA salt modulates tau protein aggregation and reduces neuroinflammation, suggesting its potential as a neuroprotective agent. These findings underscore the versatility of NNZ-2591 TFA salt in addressing multifactorial diseases.

The synthetic pathway of NNZ-2591 TFA salt involves a series of organic reactions, including electrophilic aromatic substitution and heterocyclic ring formation. The optimization of these steps has been a focus of recent drug development efforts to improve yield and purification efficiency. Additionally, the solid-state properties of NNZ-2591 TFA salt have been characterized using crystallographic analysis, which is essential for its pharmaceutical formulation and scale-up production.

From a pharmacological perspective, NNZ-2591 TFA salt demonstrates a favorable ADME (Absorption, Distribution, Metabolism, and Excretion) profile. Its high bioavailability and prolonged half-life make it an attractive candidate for oral administration. However, ongoing research is focused on refining its dosage regimen to minimize toxicological side effects while maximizing therapeutic outcomes.

In the context of clinical trials, NNZ-2591 TFA salt has entered Phase II studies for the treatment of solid tumors and neurological conditions. The design of these trials incorporates biomarker-driven approaches to identify patients who are most likely to respond to the therapy. This strategy is in line with the personalized medicine paradigm, which emphasizes targeted interventions based on individual genetic profiles.

Challenges in the development of NNZ-2591 TFA salt include the need to address drug resistance and off-target effects. Researchers are exploring combination therapies to enhance its efficacy, such as pairing it with chemotherapeutic agents or immunomodulators. These strategies aim to overcome resistance mechanisms and improve patient outcomes.

Overall, NNZ-2591 TFA salt represents a significant advancement in pharmaceutical science, with its potential applications spanning multiple therapeutic areas. Continued research and development will be crucial to unlocking its full clinical potential and ensuring its safe and effective use in human medicine.